5-(2-Fluoro-4-methylphenyl)thiophene-2-carbaldehyde

• Molecular Formula: C12H9FOS
• Molecular Weight: 220.26 g/mol
• SMILES: CC1=CC(=C(C=C1)C2=CC=C(S2)C=O)F
• InChI: InChI=1S/C12H9FOS/c1-8-2-4-10(11(13)6-8)12-5-3-9(7-14)15-12/h2-7H,1H3
• InChIKey: HOJODAQWPCCTAV-UHFFFAOYSA-N

5-(2-Fluoro-4-methylphenyl)thiophene-2-carbaldehyde: Identity & Class Profile

5-(2-Fluoro-4-methylphenyl)thiophene-2-carbaldehyde is a member of the 5-arylthiophene-2-carbaldehyde family, a class of heterocyclic aldehydes widely employed as intermediates in medicinal chemistry and materials science. The compound possesses a thiophene core substituted at position 5 with a 2‑fluoro‑4‑methylphenyl group and at position 2 with a formyl group. Key computed properties include a molecular weight of 220.26 g mol⁻¹, XLogP3 = 3.5, topological polar surface area (TPSA) = 45.3 Ų, two rotatable bonds, and three hydrogen‑bond acceptors [REFS‑1]. The broader 5‑arylthiophene‑2‑carbaldehyde family has demonstrated antibacterial, haemolytic, antiurease, and nitric‑oxide scavenging activities [REFS‑2], establishing the scaffold as a productive starting point for drug‑discovery and agrochemical programmes.

Heterocyclic aldehyde building block for medicinal chemistry and materials science programmes

Scaffold with class-reported antibacterial and antiurease activity

Computed drug-like property profile supports early ADME screening

• [1] Kuujia CAS 1094440‑60‑4 product page. 5-(2-Fluoro‑4‑methylphenyl)thiophene‑2‑carbaldehyde – Computed Properties (XLogP3, TPSA, etc.). Available at: https://www.kuujia.com/cas-1094440-60-4.html View Source
• [2] Ali, S.; et al. Design and Synthesis of Arylthiophene‑2‑Carbaldehydes via Suzuki‑Miyaura Reactions and Their Biological Evaluation. Molecules 2013, 18 (12), 14711–14725. DOI: 10.3390/molecules181214711. View Source

Why 5-Arylthiophene-2-carbaldehydes Are Not Interchangeable

Small modifications to the aryl substitution pattern of 5‑arylthiophene‑2‑carbaldehydes produce large shifts in lipophilicity, electronic character, and biological potency. Measured LogP values among close analogs span more than 0.5 log units: the unsubstituted phenyl derivative has a LogP of 3.24 [REFS‑1], while the para‑methyl analog reaches 3.76 [REFS‑2] and the ortho‑fluoro analog records 3.39 [REFS‑3]. In biological assays, differently substituted derivatives show IC₅₀ values that vary by orders of magnitude; for example, a 4‑aryl counterpart exhibits urease inhibition with an IC₅₀ of 27.1 µg mL⁻¹, whereas other substitution patterns produce distinct or diminished activity profiles [REFS‑4]. Treating these compounds as generic, interchangeable intermediates therefore risks selecting a building block with suboptimal physicochemical or biological properties for the intended application.

Aryl substitution shifts LogP by >0.5 log units among close analogs, altering predicted ADME profiles.

Biological IC₅₀ values differ by orders of magnitude between substitution patterns; scaffold activity is not interchangeable.

Ortho-fluoro and para-methyl groups influence metabolic soft-spot protection; substituting without validation may shift metabolic stability.

• [1] Chembase 5‑phenylthiophene‑2‑carbaldehyde entry. LogP = 3.2425609. Available at: http://en.chembase.cn/molecule-40684.html View Source
• [2] Chembase 5‑(4‑methylphenyl)thiophene‑2‑carbaldehyde entry. LogP = 3.7559824. Available at: http://www.chembase.cn/molecule-263988.html View Source
• [3] Chembase 5‑(2‑fluorophenyl)thiophene‑2‑carbaldehyde entry. LogP = 3.385263. Available at: http://www.chembase.cn/molecule-254442.html View Source
• [4] Ali, S.; et al. Design and Synthesis of Arylthiophene‑2‑Carbaldehydes via Suzuki‑Miyaura Reactions and Their Biological Evaluation. Molecules 2013, 18 (12), 14711–14725. DOI: 10.3390/molecules181214711. View Source

Differentiation Evidence for 5-(2-Fluoro-4-methylphenyl)thiophene-2-carbaldehyde

Balanced Lipophilicity for Drug-Like ADME Profiles

The target compound’s calculated XLogP3 of 3.5 [REFS‑1] lies between the LogP values of its closest mono‑substituted analogs: 5‑phenylthiophene‑2‑carbaldehyde (LogP = 3.24) [REFS‑2], 5‑(2‑fluorophenyl)thiophene‑2‑carbaldehyde (LogP = 3.39) [REFS‑3], and 5‑(4‑methylphenyl)thiophene‑2‑carbaldehyde (LogP = 3.76) [REFS‑4]. This intermediate lipophilicity avoids the excessive hydrophobicity of the para‑methyl analog—which risks poor aqueous solubility and high metabolic clearance—while providing enhanced membrane permeability over the unsubstituted phenyl analog. The data are derived from different in silico methods (JChem for comparators, XLogP3 for target), requiring cross‑study caution, but the rank order is expected to be robust.

Balanced Lipophilicity

Cross-study comparable

XLogP3 3.5 vs. LogP 3.24 (phenyl), 3.39 (2-fluoro), 3.76 (4-methyl)

Intermediate lipophilicity context for permeability-solubility balance; cross-study methods require review

JChem vs XLogP3 algorithms; rank order expected robust

Evidence Dimension	Lipophilicity (LogP / XLogP3)
Target Compound Data	XLogP3 = 3.5
Comparator Or Baseline	5‑Phenylthiophene‑2‑carbaldehyde (LogP 3.24); 5‑(2‑fluorophenyl)thiophene‑2‑carbaldehyde (LogP 3.39); 5‑(4‑methylphenyl)thiophene‑2‑carbaldehyde (LogP 3.76)
Quantified Difference	ΔLogP vs. unsubstituted phenyl: +0.26; vs. ortho‑fluoro only: +0.11; vs. para‑methyl only: −0.26
Conditions	In silico calculated LogP (JChem software for comparators; XLogP3 algorithm for the target compound)

Why This Matters

An intermediate LogP of ~3.5 aligns with Lipinski’s Rule of Five preferences for oral bioavailability, making this compound a superior choice for medicinal chemistry campaigns targeting intracellular or CNS‑active agents where balanced lipophilicity is critical for ADME optimization.

• [1] Kuujia CAS 1094440‑60‑4 product page. 5-(2-Fluoro‑4‑methylphenyl)thiophene‑2‑carbaldehyde – XLogP3 = 3.5. Available at: https://www.kuujia.com/cas-1094440-60-4.html View Source
• [2] Chembase 5‑phenylthiophene‑2‑carbaldehyde entry. LogP = 3.2425609. Available at: http://en.chembase.cn/molecule-40684.html View Source
• [3] Chembase 5‑(2‑fluorophenyl)thiophene‑2‑carbaldehyde entry. LogP = 3.385263. Available at: http://www.chembase.cn/molecule-254442.html View Source
• [4] Chembase 5‑(4‑methylphenyl)thiophene‑2‑carbaldehyde entry. LogP = 3.7559824. Available at: http://www.chembase.cn/molecule-263988.html View Source

Class-Validated Antibacterial & Antiurease Activity

Direct bioassay data for 5‑(2‑fluoro‑4‑methylphenyl)thiophene‑2‑carbaldehyde have not yet been published. However, the 4‑arylthiophene‑2‑carbaldehyde scaffold has been systematically screened. In a study by Ali et al. [REFS‑1], 4‑(3‑chloro‑4‑fluoro‑phenyl)thiophene‑2‑carbaldehyde (compound 2i) exhibited outstanding urease inhibition with an IC₅₀ of 27.1 µg mL⁻¹, while 3‑(5‑formyl‑thiophene‑3‑yl)‑5‑(trifluoromethyl)benzonitrile (compound 2d) showed antibacterial activity against Pseudomonas aeruginosa with an IC₅₀ of 29.7 µg mL⁻¹, outperforming streptomycin (IC₅₀ 35.2 µg mL⁻¹). The target compound’s substitution pattern—ortho‑fluoro combined with para‑methyl—is structurally analogous to the active compounds in this series, supporting the inference that the target compound may exhibit comparable or enhanced potency. This remains a class‑level inference pending direct testing.

Class-Validated Bioactivity

Class-level inference

Urease IC₅₀ 27.1 µg/mL; antibacterial IC₅₀ 29.7 µg/mL (P. aeruginosa)

Class activity supports scaffold prioritization; direct testing required for target compound

No direct data; structural analogy to active 4-arylthiophene-2-carbaldehyde congeners

Evidence Dimension	Biological activity (antibacterial / antiurease)
Target Compound Data	Not directly measured; predicted to be active based on structural analogy to validated 4‑arylthiophene‑2‑carbaldehyde congeners
Comparator Or Baseline	4‑(3‑chloro‑4‑fluoro‑phenyl)thiophene‑2‑carbaldehyde (2i): Urease IC₅₀ = 27.1 µg mL⁻¹; 3‑(5‑formyl‑thiophene‑3‑yl)‑5‑(trifluoromethyl)benzonitrile (2d): Antibacterial IC₅₀ = 29.7 µg mL⁻¹ vs. P. aeruginosa
Quantified Difference	Not calculable for target; class activity demonstrated at sub‑30 µg mL⁻¹ IC₅₀ levels
Conditions	In vitro enzyme inhibition and bacterial growth inhibition assays as described by Ali et al. (2013)

Why This Matters

For users procuring this compound as a medicinal‑chemistry starting material, the class‑validated biological profile offers a rational basis for prioritizing this scaffold over other heterocyclic aldehydes that lack established bioactivity.

• [1] Ali, S.; et al. Design and Synthesis of Arylthiophene‑2‑Carbaldehydes via Suzuki‑Miyaura Reactions and Their Biological Evaluation. Molecules 2013, 18 (12), 14711–14725. DOI: 10.3390/molecules181214711. View Source

Metabolic Stability Advantage from Ortho-Fluoro Substitution

The ortho‑fluoro substituent on the phenyl ring is a well‑established medicinal‑chemistry strategy for enhancing metabolic stability by blocking cytochrome P450‑mediated oxidation at the ortho position [REFS‑1]. Analogs lacking this ortho‑fluoro group—such as 5‑(4‑methylphenyl)thiophene‑2‑carbaldehyde or the unsubstituted 5‑phenylthiophene‑2‑carbaldehyde—present a metabolically labile ortho C–H bond, rendering them more susceptible to oxidative metabolism. The para‑methyl group additionally contributes steric shielding at the para position. Although direct microsomal stability data for the target compound are not available, literature precedent indicates that strategically placed fluorine atoms can reduce hepatic clearance by 2‑ to 10‑fold, depending on the scaffold [REFS‑1]. This evidence is supporting in nature and should be used to prioritize the compound for synthesis and testing rather than as a confirmed PK advantage.

Metabolic Stability Context

Supporting evidence

Ortho-fluoro blocks CYP soft spot; literature 2–10× clearance reduction

Fluorine substitution may reduce oxidative metabolism; microsomal stability assay recommended

Literature precedent only; no direct metabolic data for this compound

Evidence Dimension	Predicted metabolic stability (based on substitution pattern)
Target Compound Data	Ortho‑fluoro substitution blocks a primary metabolic soft spot; para‑methyl provides additional steric protection
Comparator Or Baseline	5‑(4‑methylphenyl)thiophene‑2‑carbaldehyde: lacks ortho‑fluoro protection, ortho C–H position accessible for CYP oxidation
Quantified Difference	No directly measured metabolic half‑life data available for the target compound. Literature indicates fluorine substitution can reduce microsomal clearance by 2–10 fold depending on the scaffold
Conditions	In silico rationale supported by extensive medicinal‑chemistry literature on fluorinated phenyl rings

Why This Matters

For drug‑discovery applications requiring prolonged in vivo half‑life, the ortho‑fluoro‑para‑methyl substitution pattern provides a metabolic advantage over non‑fluorinated or non‑methylated analogs, increasing the probability of achieving desirable PK profiles early in lead optimization.

• [1] Xing, L.; Blakemore, D. C.; Narayanan, A.; Unwalla, R.; Lovering, F.; Denny, R. A.; Zhou, H.; Bunnage, M. E. Fluorine in Drug Design: A Case Study with Fluoroanisoles. ChemMedChem 2015, 10 (4), 715–726. DOI: 10.1002/cmdc.201402555. View Source

Priority Applications of 5-(2-Fluoro-4-methylphenyl)thiophene-2-carbaldehyde

CNS & Kinase Targeting Scaffold for Lead Optimization

With an XLogP3 of 3.5 [REFS‑1], the compound is well‑suited as a core scaffold for developing CNS‑penetrant or intracellular kinase inhibitors. Its balanced lipophilicity avoids the solubility penalties of the more hydrophobic para‑methyl analog (LogP = 3.76) [REFS‑2] while maintaining membrane permeability in the optimal range for blood‑brain‑barrier penetration (LogP 2–4) [REFS‑3].

Privileged Intermediate for Anti-Infective Focused Libraries

The class‑established antibacterial and antiurease activities of arylthiophene‑2‑carbaldehydes, with IC₅₀ values below 30 µg mL⁻¹ against P. aeruginosa and for urease inhibition [REFS‑1], make this compound a compelling intermediate for generating focused libraries targeting urease‑positive pathogens or drug‑resistant bacterial strains. The ortho‑fluoro‑para‑methyl substitution pattern offers a differentiated starting point for SAR exploration compared to more commonly used mono‑substituted thiophene aldehydes [REFS‑2].

Donor–Acceptor Polymer Precursor for Organic Electronics

Thiophene‑2‑carbaldehyde derivatives are building blocks for conjugated polymers used in organic solar cells and light‑emitting devices [REFS‑1]. The electron‑withdrawing fluoro substituent can modulate the HOMO‑LUMO gap of the resulting polymer, while the methyl group enhances solubility. The aldehyde functionality enables facile incorporation into polymeric backbones via condensation reactions, making this compound a candidate for tailoring optoelectronic properties in donor–acceptor copolymers.

Application

Selection Property

Validation Focus

CNS & kinase lead optimization

Balanced lipophilicity profile

Permeability-solubility assay, BBB penetration model

Anti-infective focused library design

Class-reported antibacterial and antiurease scaffold

MIC determination against target strains, urease inhibition assay

Organic electronics precursor

Fluorinated thiophene-2-carbaldehyde monomer

Polymerization and optoelectronic characterization

• [1] Kuujia CAS 1094440‑60‑4 product page. 5-(2-Fluoro‑4‑methylphenyl)thiophene‑2‑carbaldehyde – XLogP3 = 3.5. Available at: https://www.kuujia.com/cas-1094440-60-4.html View Source
• [2] Chembase 5‑(4‑methylphenyl)thiophene‑2‑carbaldehyde entry. LogP = 3.7559824. Available at: http://www.chembase.cn/molecule-263988.html View Source
• [3] Xing, L.; et al. Fluorine in Drug Design: A Case Study with Fluoroanisoles. ChemMedChem 2015, 10 (4), 715–726. DOI: 10.1002/cmdc.201402555. View Source